Cas no 695217-47-1 ( )

  structure
  structure
Product Name: 
CAS No:695217-47-1
MF:C12H7N3
MW:193.204081773758
CID:869902
PubChem ID:1504955
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • pyrido[1,2-a]benzimidazole-7-carbonitrile
    • Pyrido[1,2-a]benzimidazole-7-carbonitrile (9CI)
    • AKOS005598112
    • 7-pyrido[1,2-a]benzimidazolecarbonitrile
    • FIYNZQYMGOBOGI-UHFFFAOYSA-N
    • HMS2710D16
    • SMR000307365
    • Benzo[4,5]imidazo[1,2-a]pyridine-7-carbonitrile
    • CHEMBL1416843
    • DTXSID50363637
    • BDBM100059
    • cid_1504955
    • PYRIDO[1,2-A][1,3]BENZIMIDAZOL-7-YL CYANIDE
    • MLS000729087
    • 695217-47-1
    •  
    • Inchi: 1S/C12H7N3/c13-8-9-4-5-11-10(7-9)14-12-3-1-2-6-15(11)12/h1-7H
    • InChI Key: FIYNZQYMGOBOGI-UHFFFAOYSA-N
    • SMILES: N12C=CC=CC1=NC1C=C(C#N)C=CC2=1

Computed Properties

  • Exact Mass: 193.063997236g/mol
  • Monoisotopic Mass: 193.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 41.1Ų
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